Cas no 14573-33-2 (N1-(2-Aminobenzyl)-1,2-benzenediamine)

N1-(2-Aminobenzyl)-1,2-benzenediamine is a diamine derivative featuring both aromatic and aliphatic amine functionalities, making it a versatile intermediate in organic synthesis. Its bifunctional structure enables applications in the preparation of heterocyclic compounds, coordination chemistry, and polymer science. The compound’s rigid aromatic backbone enhances stability, while the reactive amine groups facilitate selective modifications, such as condensation or metal complexation. It is particularly useful in synthesizing ligands for catalytic systems or as a precursor for polyimides and other high-performance polymers. The product is characterized by high purity and consistent reactivity, ensuring reliable performance in research and industrial applications.

N1-(2-Aminobenzyl)-1,2-benzenediamine structure

14573-33-2 structure

Product Name:N1-(2-Aminobenzyl)-1,2-benzenediamine

CAS No:14573-33-2

MF:C₁₃H₁₅N₃

MW:213.278302431107

MDL:MFCD14584822

CID:1074024

PubChem ID:13266640

Update Time:2025-05-27

N1-(2-Aminobenzyl)-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

- N1-(2-Aminobenzyl)-1,2-benzenediamine
- 2-N-[(2-aminophenyl)methyl]benzene-1,2-diamine
- 1,2-Benzenediamine, N-[(2-aminophenyl)methyl]-
- AE-0726
- AGN-PC-00LRIF
- aminobenzylbenzenediamine
- CTK0B2568
- N-(2-aminobenzil)-o-fenilendiamina
- N-< 2-aminobenzil> -o-fenilendiamina
- SBB094825
- DTXSID00533186
- J-523364
- N1-(2-Aminobenzyl)benzene-1,2-diamine
- N1-[(2-aminophenyl)methyl]benzene-1,2-diamine
- 1,2-Benzenediamine, N1-[(2-aminophenyl)methyl]-
- MFCD14584822
- AKOS005071758
- SB78890
- N~1~-[(2-Aminophenyl)methyl]benzene-1,2-diamine
- 14573-33-2
- MDL： MFCD14584822
- Inchi： 1S/C13H15N3/c14-11-6-2-1-5-10(11)9-16-13-8-4-3-7-12(13)15/h1-8,16H,9,14-15H2
- InChI Key： NVDBRWNSRBMUGT-UHFFFAOYSA-N
- SMILES： N(C1C=CC=CC=1N)CC1C=CC=CC=1N

Computed Properties

Exact Mass: 213.126597491g/mol
Monoisotopic Mass: 213.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 64.1Å²

N1-(2-Aminobenzyl)-1,2-benzenediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB269154-500 mg	N1-(2-Aminobenzyl)-1,2-benzenediamine; 95%	14573-33-2		500MG	€299.00	2022-09-01
abcr	AB269154-1 g	N1-(2-Aminobenzyl)-1,2-benzenediamine; 95%	14573-33-2		1g	€455.60	2022-09-01
abcr	AB269154-500mg	N1-(2-Aminobenzyl)-1,2-benzenediamine, 95%; .	14573-33-2	95%	500mg	€315.00	2025-04-20
abcr	AB269154-1g	N1-(2-Aminobenzyl)-1,2-benzenediamine, 95%; .	14573-33-2	95%	1g	€478.80	2025-04-20
A2B Chem LLC	AA63754-1mg	1,2-Benzenediamine, N1-[(2-aminophenyl)methyl]-	14573-33-2	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AA63754-5mg	1,2-Benzenediamine, N1-[(2-aminophenyl)methyl]-	14573-33-2	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AA63754-10mg	1,2-Benzenediamine, N1-[(2-aminophenyl)methyl]-	14573-33-2	>95%	10mg	$240.00	2024-04-20
A2B Chem LLC	AA63754-500mg	1,2-Benzenediamine, N1-[(2-aminophenyl)methyl]-	14573-33-2	>95%	500mg	$392.00	2024-04-20
A2B Chem LLC	AA63754-1g	1,2-Benzenediamine, N1-[(2-aminophenyl)methyl]-	14573-33-2	>95%	1g	$540.00	2024-04-20
Ambeed	A107349-1g	N1-(2-Aminobenzyl)benzene-1,2-diamine	14573-33-2	95+%	1g	$284.0	2024-04-23